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Compound of Interest

Compound Name: Merphos

Cat. No.: B029040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Merphos (S,S,S-

tributyl phosphorotrithioate, also known as tribufos and by the trade name Folex) in agricultural

research, with a primary focus on its application as a cotton defoliant. This document includes

detailed experimental protocols, quantitative data from various studies, and visualizations of

relevant biological and experimental processes.

Introduction and Mechanism of Action
Merphos is an organophosphate plant growth regulator widely used in cotton production to

induce leaf abscission (defoliation) prior to mechanical harvesting.[1] Timely defoliation is

crucial for improving harvest efficiency, reducing lint contamination from green leaves, and

minimizing boll rot.[2]

The mode of action for Merphos is categorized as herbicidal, where the compound damages

the plant tissue, leading to a stress response that stimulates the production of ethylene.[1]

Ethylene, a key plant hormone, in conjunction with jasmonic acid, plays a central role in

regulating the senescence and abscission of plant organs.[3][4] This hormonal cascade

ultimately leads to the formation of an abscission zone at the base of the petiole, causing the

leaf to detach.[1][5]
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The efficacy of Merphos and its impact on cotton yield and quality have been evaluated in

numerous field trials. The following tables summarize key quantitative data from these studies.

Table 1: Efficacy of Merphos in Cotton Defoliation
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Active
Ingredient(s)

Application
Rate

Defoliation (%)
at 7 Days After
Treatment
(DAT)

Defoliation (%)
at 14 Days
After
Treatment
(DAT)

Study
Conditions /
Notes

Tribufos 1.26 kg/ha 70% 89%

Applied when

70% of bolls

were open.[6]

Tribufos 8 oz/acre 73% -

Daytime

temperatures in

the low 80s (°F),

nighttime in the

low 50s (°F).[7]

Tribufos 12 oz/acre 73% -

Daytime

temperatures in

the low 80s (°F),

nighttime in the

low 50s (°F).[7]

Tribufos 16 oz/acre 77% -

Daytime

temperatures in

the low 80s (°F),

nighttime in the

low 50s (°F).[7]

Thidiazuron +

Diuron
250 ml/ha - 92.3%

Compared to

other defoliants,

this combination

showed high

efficacy.[8]

Tribufos Not Specified
52-79%

(Stoneville)
-

Efficacy varied

by location.[9]

Tribufos Not Specified 32-72% (Tifton) -
Efficacy varied

by location.[9]
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Table 2: Impact of Defoliant Application on Cotton Yield and Quality

Defoliant Treatment Application Timing
Seed Cotton Yield (
kg/ha )

Key Fiber Quality
Impacts

Dropp ultra®

(Thidiazuron + Diuron)

@ 200 ml/ha

150 Days After

Sowing (DAS)

Higher net returns

compared to earlier

application.

-

Ethrel @ 800 ppm 145 DAS
12.5% increase in

seed cotton yield.
-

Thidiazuron @ 75

g/ha

Before 60% boll

opening

6.5-7.4% increase in

seed cotton yield.

No significant

negative impact.

Dropp ultra @ 250

ml/ha
140 DAS 2207

No significant

difference in fiber

length and strength.

Experimental Protocols
Protocol for Evaluating Merphos Efficacy as a Cotton
Defoliant
This protocol outlines a typical field experiment to assess the efficacy of Merphos in promoting

cotton defoliation and its impact on yield and fiber quality.

1. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) or Split-Plot Design with at least three

to four replications.

Plot Size: Each plot should consist of multiple rows (e.g., six rows) of a specified length (e.g.,

10 meters) to minimize edge effects.

Treatments:

Untreated Control (water spray).
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Merphos at three different application rates (e.g., low, medium, and high rates based on

manufacturer recommendations).

Positive control(s) using other commercial defoliants (e.g., thidiazuron-based products).

Tank mixes of Merphos with other harvest aids like ethephon.

2. Materials and Equipment:

Certified cotton seed of a locally adapted variety.

Merphos (formulated product).

Other defoliant products for comparison.

Backpack sprayer or small plot sprayer with appropriate nozzles (e.g., hollow cone) for

uniform application.

Personal Protective Equipment (PPE).

Flagging tape and stakes for plot identification.

Data collection sheets or electronic device.

3. Procedure:

Crop Establishment: Plant cotton and manage according to local best practices for irrigation,

fertilization, and pest control.

Application Timing: Apply treatments when the cotton has reached the desired maturity,

typically when 60-75% of the bolls are open.[10]

Treatment Application:

Calibrate the sprayer to deliver a consistent volume of spray solution per unit area.

Prepare the spray solutions for each treatment according to the desired application rates.
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Apply the treatments to the designated plots, ensuring thorough coverage of the cotton

canopy. Avoid spray drift to adjacent plots.

Data Collection:

Defoliation Rate: At 0 (pre-treatment), 7, 14, and 21 days after treatment (DAT), randomly

select and tag a set number of plants (e.g., 5-10) in the center rows of each plot. Count

the total number of leaves on these plants at each time point. Calculate the defoliation rate

as: ((Initial Leaf Count - Current Leaf Count) / Initial Leaf Count) * 100.

Boll Opening Rate: At the same time points, count the number of open and closed bolls on

the tagged plants to determine the percentage of open bolls.

Desiccation/Leaf Stick: Visually assess the percentage of leaves that are dead but still

attached to the plant.

Yield: At harvest, mechanically or hand-harvest the center rows of each plot and determine

the seed cotton yield.

Fiber Quality: Collect a subsample of seed cotton from each plot for analysis of fiber

properties (e.g., length, strength, micronaire) at a qualified laboratory.

4. Data Analysis:

Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine

the significance of treatment effects on defoliation, boll opening, yield, and fiber quality.

Protocol for Merphos Residue Analysis in Cottonseed
This protocol provides a general workflow for the extraction and analysis of Merphos (tribufos)

residues in cottonseed using the QuEChERS method followed by Gas Chromatography-

Tandem Mass Spectrometry (GC-MS/MS).

1. Sample Preparation:

Homogenize a representative sample of cottonseed to a fine powder.

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b029040?utm_src=pdf-body
https://www.benchchem.com/product/b029040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Extraction (QuEChERS Method):

Add 10 mL of acetonitrile to the centrifuge tube.

If necessary, add an internal standard.

Cap the tube and vortex vigorously for 1 minute.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride,

sodium citrate).

Shake vigorously for 1-5 minutes.

Centrifuge at 4000-5000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer an aliquot of the supernatant (acetonitrile layer) to a dSPE tube containing a

cleanup sorbent (e.g., PSA, C18, and/or GCB).

Vortex for 1-3 minutes.

Centrifuge for 5 minutes.

4. GC-MS/MS Analysis:

Transfer the final supernatant into a vial for GC-MS/MS analysis.

Instrumentation: Use a gas chromatograph coupled to a tandem mass spectrometer.

Column: Select a suitable capillary column for pesticide analysis (e.g., a non-polar or mid-

polar column).

Injection: Inject a small volume (e.g., 1 µL) of the sample extract.

GC Conditions: Optimize the oven temperature program, carrier gas flow rate, and other GC

parameters for the separation of tribufos.
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MS/MS Conditions: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM)

mode to selectively detect and quantify tribufos. Select appropriate precursor and product

ions for tribufos.

Quantification: Prepare a calibration curve using tribufos standards of known concentrations

to quantify the residue levels in the samples.

Visualizations
Signaling Pathway for Merphos-Induced Leaf Abscission
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Caption: Proposed signaling pathway for Merphos-induced leaf abscission in cotton.

Experimental Workflow for Merphos Efficacy Evaluation
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Caption: Experimental workflow for evaluating the efficacy of Merphos as a cotton defoliant.

Logical Relationship of Merphos Residue Analysis
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Caption: Logical workflow for the analysis of Merphos residues in cottonseed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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